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Compound of Interest

Compound Name: Tricyclodecenyl acetate-13C2

Cat. No.: B12375109

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tricyclodecenyl acetate, a common fragrance ingredient, is a colorless to pale yellow viscous
liquid with a characteristic woody and green scent. Its isotopically labeled counterpart,
Tricyclodecenyl acetate-13C2, serves as a crucial internal standard for precise and accurate
guantitative analysis in various complex matrices. This technical guide provides a
comprehensive overview of the physical and chemical properties, a detailed synthesis protocol
for the unlabeled compound, a proposed synthesis for its 13C2 isotopologue, and a
representative experimental protocol for its use in quantitative analysis by Gas
Chromatography-Mass Spectrometry (GC-MS).

Physical and Chemical Properties

The physical and chemical properties of Tricyclodecenyl acetate-13C2 are virtually identical
to those of the unlabeled compound, with the exception of a slightly higher molecular weight
due to the incorporation of two 13C isotopes. The properties of Tricyclodecenyl acetate are
summarized in the table below.
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Property Value Reference(s)
Molecular Formula C12H1602 [1112]
Molecular Weight 192.25 g/mol (unlabeled) [1][3]

Colorless to pale yellow
Appearance ] o [2][4]
viscous liquid

Woody, green, floral, soapy,

Odor _ [4]
piney

Boiling Point ~288 °C (estimate) [2][4]

Density ~1.024 - 1.077 g/cm?3 [2]14]

Refractive Index ~1.4940 - 1.5100 [2][4]

Flash Point >93°C [4]

N Insoluble in water; soluble in
Solubility ) [2][4][5]
ethanol and oils

CAS Number 5413-60-5 (unlabeled) [1][4]

Synthesis of Tricyclodecenyl acetate

Tricyclodecenyl acetate is commercially synthesized via the acid-catalyzed addition of acetic
acid to dicyclopentadiene.[4][6]
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Acetic Acid Nucleophilic Attack
4 :_ Carbocation Intermediate :,‘ Deprotonation Tricyclodecenyl acetate
Protonation T TTTmmmmm——-—mTTTTT
Acid Catalyst (e.g., H2SO4) ----| Dicyclopentadiene

Acetic Acid-1,2-13C2 Nucleophilic Attack
3 : Carbocation Intermediate :,M Tricyclodecenyl acetate-13C2
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Sample Preparation

Sample Matrix
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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